Cas no 2136091-15-9 (Carbamic acid, N-[(1S)-2-(4-isothiazolyl)-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(1S)-2-(4-isothiazolyl)-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester
• CAS No: 2136091-15-9
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5292649
• Update Time: 2025-05-20

Carbamic acid, N-[(1S)-2-(4-isothiazolyl)-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1S)-2-(4-isothiazolyl)-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H18N2O3S/c1-8(10(15)9-6-13-18-7-9)14(5)11(16)17-12(2,3)4/h6-8H,1-5H3/t8-/m0/s1
• InChI Key： DOEDWKPGDHPIHO-QMMMGPOBSA-N
• SMILES： C(OC(C)(C)C)(=O)N([C@@H](C)C(C1=CSN=C1)=O)C

Additional information on Carbamic acid, N-[(1S)-2-(4-isothiazolyl)-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester

Carbamic Acid, N-[(1S)-2-(4-Isothiazolyl)-1-Methyl-2-Oxoethyl]-N-Methyl-, 1,1-Dimethylethyl Ester

The compound with CAS No. 2136091-15-9, known as Carbamic acid, N-[(1S)-2-(4-isothiazolyl)-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its complex structure, which includes an isothiazole ring, a carbamate group, and a tert-butyl ester moiety. The presence of these functional groups makes it a versatile building block for various applications in drug discovery and agrochemical development.

Recent studies have highlighted the potential of this compound as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that can replace parts of a molecule to improve pharmacokinetic properties without significantly altering the biological activity. The isothiazole ring in this compound is particularly interesting due to its ability to mimic the electronic and steric properties of other heterocycles, such as thiazoles or imidazoles. This feature has been exploited in the design of novel inhibitors for protein kinases and other therapeutic targets.

The synthesis of Carbamic acid, N-[(1S)-2-(4-isothiazolyl)-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester involves a multi-step process that combines principles from stereochemistry and catalytic asymmetric synthesis. The chiral center at the (1S) position is critical for ensuring the correct stereochemistry of the molecule, which is essential for its biological activity. Researchers have employed various methodologies, including organocatalysis and transition-metal-catalyzed reactions, to achieve high enantiomeric excess (ee) during the synthesis process.

In terms of applications, this compound has shown promise in the development of pesticides and herbicides. Its ability to inhibit key enzymes involved in plant growth regulation makes it a potential candidate for agricultural applications. Additionally, preliminary studies suggest that this compound may exhibit antifungal activity, which could be harnessed for developing new antifungal agents.

From an environmental perspective, the degradation pathways of this compound have been studied extensively to assess its impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes rapid hydrolysis, leading to the formation of less toxic byproducts. This information is crucial for evaluating its safety profile and ensuring sustainable use in agricultural settings.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance its scalability and reduce production costs. Furthermore, efforts are being made to explore its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and infectious diseases. The integration of computational chemistry tools with experimental studies is expected to accelerate the discovery of novel derivatives with improved pharmacological properties.

In conclusion, Carbamic acid, N-[(1S)-2-(4-isothiazolyl)-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester (CAS No. 2136091-15-9) represents a valuable addition to the arsenal of chemical entities available for advancing drug discovery and agrochemical development. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in future research endeavors.